Cas no 1780376-28-4 (3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1780376-28-4
• MDL: MFCD31801901
• CID: 4615249
• Update Time: 2025-05-23

3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• MDL： MFCD31801901

Additional information on 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

Comprehensive Overview of 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1780376-28-4)

3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1780376-28-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a bromo substituent and a carboxylic acid functional group makes it a versatile intermediate for further chemical modifications, particularly in drug discovery and material science applications.

Recent studies highlight the growing demand for triazolo-pyridine derivatives in medicinal chemistry, driven by their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid scaffold is particularly intriguing due to its ability to interact with biological targets through hydrogen bonding and halogen bonding, a feature often exploited in rational drug design. Researchers are actively investigating its role in the development of next-generation therapeutics, especially in oncology and infectious diseases.

From a synthetic chemistry perspective, the CAS 1780376-28-4 compound offers several advantages. Its bromo group serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or alkyl moieties. Meanwhile, the carboxylic acid functionality allows for amide bond formation or esterification, further expanding its utility in combinatorial chemistry libraries. These properties align with current trends in fragment-based drug discovery, where modular building blocks are highly valued.

Environmental and regulatory considerations are also shaping the discourse around 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid. With increasing emphasis on green chemistry, researchers are exploring solvent-free synthesis routes and catalytic methods to produce this compound with minimal waste. Computational chemistry tools, including DFT calculations and molecular docking, are being employed to predict its reactivity and optimize synthetic protocols—a reflection of the growing synergy between experimental and in silico approaches in modern chemical research.

In material science applications, the [1,2,4]triazolo[4,3-a]pyridine core has shown promise in the development of organic semiconductors and luminescent materials. The electron-withdrawing nature of the bromo and carboxylic acid groups in CAS 1780376-28-4 may influence charge transport properties, making it a candidate for optoelectronic devices. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary relevance.

Analytical characterization of 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Recent advancements in microcrystal electron diffraction (MicroED) have enabled more precise structural determination of such heterocyclic systems at atomic resolution. These methodological developments are crucial for quality control in industrial-scale production and for establishing structure-activity relationships in drug development pipelines.

The commercial availability of CAS 1780376-28-4 through specialty chemical suppliers has facilitated its adoption across research institutions. However, challenges remain in scaling up production while maintaining cost-effectiveness and purity standards. Innovations in continuous flow chemistry and biocatalysis may offer solutions to these challenges, representing an active area of process chemistry research.

Looking ahead, the scientific community anticipates expanded applications for 3-bromo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid in emerging fields such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Its structural features make it a plausible candidate for E3 ligase recruitment in targeted protein degradation strategies—a hot topic in contemporary drug discovery. Furthermore, its potential as a bioisostere for purine bases may open new avenues in nucleotide mimicry and antiviral research.

For researchers working with this compound, proper handling procedures should be followed, including the use of personal protective equipment and adherence to institutional safety guidelines. While not classified as hazardous under standard regulations, prudent laboratory practices are always recommended when dealing with brominated heterocycles and carboxylic acid derivatives.